Cas no 1367795-75-2 (7-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 7-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1367795-75-2
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 5305233
• Update Time: 2026-03-10

7-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-2-methyl-
• 7-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C7H6BrN3/c1-5-9-4-6-2-3-7(8)11(6)10-5/h2-4H,1H3
• InChI Key： SJSOBLMHURFABA-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC=C1C=NC(C)=N2

Additional information on 7-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine

7-Bromo-2-Methylpyrrolo[2,1-f][1,2,4]Triazine (CAS No. 1367795-75-2)

7-Bromo-2-Methylpyrrolo[2,1-f][1,2,4]Triazine is a highly specialized organic compound with the CAS registry number 1367795-75-2. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The structure of this compound is characterized by a pyrrolo[2,1-f][1,2,4]triazine core with a bromine atom at the 7-position and a methyl group at the 2-position. This unique combination of functional groups and structural features makes it an interesting subject for research in various fields of chemistry and materials science.

The synthesis of 7-Bromo-2-Methylpyrrolo[2,1-f][1,2,4]Triazine involves multi-step reactions that typically start with the preparation of the pyrrolo-triazine scaffold. Recent studies have focused on optimizing the synthetic routes to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. The bromination step is particularly critical, as it introduces the reactive bromine atom at the 7-position without affecting other parts of the molecule.

The physical properties of this compound are influenced by its molecular structure. It has a melting point of approximately 300°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its electronic properties make it suitable for applications in optoelectronics and as a precursor for advanced materials. Recent research has highlighted its potential as a building block for constructing functional materials with tailored electronic properties.

In terms of applications, 7-Bromo-2-Methylpyrrolo[2,1-f][1,2,4]Triazine has shown promise in drug discovery efforts. Its triazine core is known to exhibit bioactivity against various enzymes and receptors. For example, studies have demonstrated its ability to inhibit kinase enzymes, making it a valuable lead compound for developing anti-cancer agents. Additionally, its bromine substituent can serve as a site for further functionalization, enabling researchers to explore diverse biological activities.

The latest advancements in computational chemistry have also contributed to understanding the reactivity and stability of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the methyl group at the 2-position plays a significant role in stabilizing the molecule by donating electron density through hyperconjugation.

In conclusion, 7-Bromo-2-Methylpyrrolo[2,1-f][1,2,4]Triazine (CAS No. 1367795-75-2) is a versatile compound with potential applications in drug design and materials science. Its unique structure and functional groups make it an attractive target for further research and development.